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Compound of Interest

Compound Name: 3-Acetyldeoxynivalenol-13C17

Cat. No.: B10821268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the analytical standard for 3-
Acetyldeoxynivalenol-13C17, a crucial internal standard for the accurate quantification of the

mycotoxin 3-Acetyldeoxynivalenol (3-ADON). 3-ADON is a derivative of deoxynivalenol (DON),

a type B trichothecene mycotoxin commonly found in cereal grains.[1][2][3] The use of a stable

isotope-labeled internal standard like 3-Acetyldeoxynivalenol-13C17 is essential for

correcting variations during sample preparation, cleanup, and ionization in chromatographic

methods, thereby ensuring precise and reliable analytical results.[4]

Compound Information
Property Value Source

Product Name 3-Acetyldeoxynivalenol-13C17 [5][6][7]

Synonyms

3-Acetyl-DON 13C labeled, U-

[13C17]-3-Acetyl-

Deoxynivalenol

[6][8]

CAS Number 1217476-81-7 [5][6][7]

Molecular Formula ¹³C₁₇H₂₂O₇ [6][7]

Molecular Weight 355.23 g/mol [6][7][9]

Appearance Solid [6]
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Quality Specifications
Parameter Specification Source

Purity ≥99% [5][6]

Isotopic Purity
Uniformly enriched in ¹³C, at

98% isotopic purity
[8]

Concentration
Typically supplied as 25 µg/mL

or 100 µg/mL in acetonitrile
[4][6][8]

Storage Temperature -20°C [6]

Shelf Life
Typically 12 months after

production
[10]

Analytical Applications
3-Acetyldeoxynivalenol-13C17 is primarily utilized as an internal standard in analytical

methods for the determination of 3-Acetyldeoxynivalenol.[5] Its application is crucial in various

analytical techniques, including:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common

and sensitive method for mycotoxin analysis.[1][2][8] The co-elution of the labeled internal

standard with the native analyte allows for accurate quantification by correcting for matrix

effects and variations in instrument response.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique

for the analysis of trichothecenes, often requiring derivatization of the analytes.[2][11]

High-Performance Liquid Chromatography (HPLC): HPLC with various detectors can also be

used for the analysis of 3-ADON.[2][11]

Experimental Protocols
While a specific certificate of analysis was not found, the following are generalized

experimental protocols based on common analytical methods for 3-Acetyldeoxynivalenol.
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Sample Preparation (General Workflow for Cereals)
A generic sample preparation workflow for the analysis of trichothecenes in cereals often

involves the following steps:

Grinding: The cereal sample is finely ground to ensure homogeneity.

Extraction: The ground sample is extracted with a suitable solvent mixture, commonly

acetonitrile/water.[11]

Cleanup: The extract is purified using solid-phase extraction (SPE) columns or other cleanup

techniques to remove interfering matrix components.[11]

Internal Standard Spiking: A known amount of 3-Acetyldeoxynivalenol-13C17 solution is

added to the sample extract before analysis.

Concentration and Reconstitution: The cleaned extract is evaporated to dryness and

reconstituted in a suitable solvent for injection into the analytical instrument.[11]

LC-MS/MS Analysis
Chromatographic Column: A C18 reversed-phase column is commonly used for the

separation of trichothecenes.[2] For challenging separations of isomers like 3-ADON and 15-

ADON, a chiral column may be employed.[2][12]

Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g.,

methanol or acetonitrile), often with additives like formic acid or ammonium acetate, is

typically used.

Mass Spectrometry: Detection is performed using a tandem mass spectrometer operating in

multiple reaction monitoring (MRM) mode. Specific precursor and product ion transitions for

both native 3-ADON and the ¹³C₁₇-labeled internal standard are monitored for quantification.
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Caption: General workflow for generating a Certificate of Analysis.
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Caption: Workflow for quantification using an internal standard in LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. trilogylab.com [trilogylab.com]

2. mdpi.com [mdpi.com]

3. 3-Acetyldeoxynivalenol | C17H22O7 | CID 5458510 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. medchemexpress.com [medchemexpress.com]

6. 3-Acetyldeoxynivalenol-13C17 Solution - Analytical Standard at Best Price
[nacchemical.com]

7. 3-Acetyldeoxynivalenol 13C17 | C17H22O7 | CID 139592548 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. U-[13C17]-3-Acetyl-Deoxynivalenol | LIBIOS [libios.fr]

9. medchemexpress.com [medchemexpress.com]

10. viams.net [viams.net]

11. academic.oup.com [academic.oup.com]

12. Validation of LC-MS/MS Coupled with a Chiral Column for the Determination of 3- or 15-
Acetyl Deoxynivalenol Mycotoxins from Fusarium graminearum in Wheat - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: 3-Acetyldeoxynivalenol-
13C17 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821268#3-acetyldeoxynivalenol-13c17-certificate-
of-analysis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10821268?utm_src=pdf-custom-synthesis
https://trilogylab.com/products/3-acetyl-deoxynivalenol-analysis
https://www.mdpi.com/2072-6651/13/9/659
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetyldeoxynivalenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetyldeoxynivalenol
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/357/211/mycotoxins-standards-brochure-br2017en-mk.pdf
https://www.medchemexpress.com/3-acetyldeoxynivalenol-13c17.html
https://www.nacchemical.com/3-acetyldeoxynivalenol-13c17-solution-3405713.html
https://www.nacchemical.com/3-acetyldeoxynivalenol-13c17-solution-3405713.html
https://pubchem.ncbi.nlm.nih.gov/compound/139592548
https://pubchem.ncbi.nlm.nih.gov/compound/139592548
https://libios.fr/en/analytical-solutions/mycotoxins/deoxynivalenol/libup-u-13c17-3-acetyl-deoxynivalenol
https://www.medchemexpress.com/3-acetyldeoxynivalenol-13c17.html?locale=ko-KR
https://www.viams.net/wp-content/uploads/2020/03/katalog-trilogy-certificirani-referentni-materiali-in-standardi.pdf
https://academic.oup.com/jaoac/article-pdf/81/4/741/32460221/jaoac0741.pdf
https://pubmed.ncbi.nlm.nih.gov/34564663/
https://pubmed.ncbi.nlm.nih.gov/34564663/
https://pubmed.ncbi.nlm.nih.gov/34564663/
https://www.benchchem.com/product/b10821268#3-acetyldeoxynivalenol-13c17-certificate-of-analysis
https://www.benchchem.com/product/b10821268#3-acetyldeoxynivalenol-13c17-certificate-of-analysis
https://www.benchchem.com/product/b10821268#3-acetyldeoxynivalenol-13c17-certificate-of-analysis
https://www.benchchem.com/product/b10821268#3-acetyldeoxynivalenol-13c17-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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